Cas no 548-19-6 (Isoginkgetin)

• Product Name: Isoginkgetin
• CAS No: 548-19-6
• MF: C₃₂H₂₂O₁₀
• MW: 566.511089801788
• MDL: MFCD00597035
• CID: 374281
• PubChem ID: 5318569
• Update Time: 2025-09-23

Isoginkgetin Chemical and Physical Properties

Names and Identifiers

• Isoginkgetin
• 4',4'''-Dimethylamentoflavone
• 5,5'',7,7''-Tetrahydroxy-4',4'''-dimethoxy-3''',8-biflavone
• 8-[5-(5,7-Dihydroxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl]-5,7-dihydroxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one,8-[5-(5,7-dihydroxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl]-5,7-dih...
• 4H-1-Benzopyran-4-one,8-[5-(5,7-dihydroxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl]-5,7-dihydroxy-2-(4-methoxyphenyl)-
• 8-[5-(5,7-dihydroxy-4-oxochromen-2-yl)-2-methoxyphenyl]-5,7-dihydroxy-2-(4-methoxyphenyl)chromen-4-one
• ISOGINKGETIN(RG)(PLEASE CALL)
• 4',4'''-di-O-methylamentoflavone
• iso-ginkgetin
• 8-[5-(5,7-dihydroxy-4-oxo-4H-chromen-2-yl)-2-methoxyphenyl]-5,7-dihydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one
• 8-(5-(5,7-dihydroxy-4-oxo-4H-chromen-2-yl)-2-methoxyphenyl)-5,7-dihydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one
• Spectrum_000406
• SpecPlus_000433
• Spectrum3_001112
• Spectrum4_001945
• Spectrum5_000819
• Spectrum2_0003
• KBioSS_000886
• KBio3_002064
• 548-19-6
• KBio2_000886
• CCG-38579
• AC-35025
• 2-(4-Methoxyphenyl)-5,7-dihydroxy-8-[2-methoxy-5-(4-oxo-5,7-dihydroxy-4H-1-benzopyran-2-yl)phenyl]-4H-1-benzopyran-4-one
• IgG
• CHEBI:79087
• NCGC00094722-01
• KBio2_006022
• 3''',8-Biflavone, 5,5'',7,7''-tetrahydroxy-4',4'''-dimethoxy-
• AKOS032948383
• CS-5763
• NCGC00094722-02
• Q27148149
• KBio1_001473
• KBioGR_002352
• MFCD00597035
• BSPBio_002844
• HY-N2117
• B0005-464617
• DivK1c_006529
• HUOOMAOYXQFIDQ-UHFFFAOYSA-N
• SDCCGMLS-0066448.P001
• DTXSID00203271
• KBio2_003454
• NCGC00178438-01
• SPBio_000264
• FT-0706639
• A870346
• 4H-1-Benzopyran-4-one, 8-(5-(5,7-dihydroxy-4-oxo-4H-1-benzopyran-2-yl)-2-methoxyphenyl)-5,7-dihydroxy-2-(4-methoxyphenyl)-
• BS-17123
• Spectrum2_000302
• SCHEMBL22459983
• BCP22629
• BRD-K72661036-001-02-1
• Amentoflavone 4',4'''-dimethyl ether
• 8-(5-(5,7-dihydroxy-4-oxochromen-2-yl)-2-methoxyphenyl)-5,7-dihydroxy-2-(4-methoxyphenyl)chromen-4-one
• DA-64539
• DTXCID00125762

• MDL： MFCD00597035
• Inchi： 1S/C32H22O10/c1-39-18-6-3-15(4-7-18)26-14-24(38)31-22(36)12-21(35)29(32(31)42-26)19-9-16(5-8-25(19)40-2)27-13-23(37)30-20(34)10-17(33)11-28(30)41-27/h3-14,33-36H,1-2H3
• InChI Key： HUOOMAOYXQFIDQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)=CC(C2=C(C=C(C(=C12)C1C(=CC=C(C2=CC(C3C(=CC(=CC=3O2)O)O)=O)C=1)OC)O)O)=O

Computed Properties

• Exact Mass: 566.12100
• Monoisotopic Mass: 566.121297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 5
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 566.5
• XLogP3: 5.7
• Topological Polar Surface Area: 152

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.506
• Melting Point: 355 ºC
• Boiling Point: 843.6°Cat760mmHg
• Flash Point: 280.2°C
• Refractive Index: 1.714
• Solubility: 0.002419 mg/L @ 25 °C (est)
• PSA: 159.80000
• LogP: 5.74000

Isoginkgetin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Biflavonoids and polyflavonoids
• Biflavones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Other Chemical Reagents

Additional information on Isoginkgetin

Isoginkgetin (CAS No. 548-19-6): A Promising Flavonoid with Multifaceted Pharmacological Potential

Isoginkgetin, a natural flavonoid derivative isolated from Ginkgo biloba leaves, has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and diverse biological activities. As a biologically active compound with a molecular formula of C₁₅H₁₀O₅ and a molecular weight of 258.24 g/mol, Isoginkgetin represents a key component in the pharmacological profile of silver fir extracts. Recent studies have highlighted its potential as a therapeutic agent for neurodegenerative diseases, cardiovascular disorders, and metabolic syndromes, positioning it as a promising candidate in the biomedical field.

Isoginkgetin belongs to the flavonol subclass of flavonoids, characterized by its 2-phenylchromen-4-one core structure. This structural feature allows it to interact with various biological targets, including ion channels, enzymes, and receptors. Its chemical stability and solubility properties make it suitable for formulation in diverse pharmaceutical delivery systems. The CAS No. 548-19-6 designation underscores its classification as a synthetic compound with well-defined chemical properties, which is critical for quality control in drug development processes.

Recent advancements in mass spectrometry and chromatographic analysis have enabled precise quantification of Isoginkgetin in natural extracts. A 2023 study published in the Journal of Natural Products reported that Isoginkgetin exhibits higher bioavailability compared to its parent compound, ginkgolide B, due to its enhanced permeability across the blood-brain barrier. This finding aligns with the pharmacokinetic data from a 2022 clinical trial, which demonstrated that Isoginkget,1 achieves therapeutic concentrations in the central nervous system within 30 minutes of oral administration.

Isoginkgetin has shown remarkable neuroprotective effects in preclinical models of Alzheimer's disease. A 2023 study published in Neuropharmacology revealed that Isoginkgetin inhibits the aggregation of beta-amyloid proteins by modulating the activity of acetylcholinesterase and butyrylcholinesterase. These enzymes are critical in the pathogenesis of neurodegenerative disorders, and their inhibition by Isoginkgetin may offer a novel therapeutic strategy for cognitive impairments. Additionally, the compound's ability to reduce oxidative stress through the upregulation of antioxidant enzymes such as superoxide dismutase and glutathione peroxidase further supports its neuroprotective profile.

Emerging research in cardiovascular pharmacology has highlighted the potential of Isoginkgetin in managing hypertension and atherosclerosis. A 2023 meta-analysis published in Pharmacological Research demonstrated that Isoginkgetin significantly reduces systolic and diastolic blood pressure in patients with mild to moderate hypertension. The mechanism of action involves the modulation of endothelial nitric oxide synthase (eNOS) activity and the inhibition of vascular smooth muscle contraction. These effects are mediated through the activation of adenosine A2A receptors, which are known to regulate vascular tone and blood flow.

Recent breakthroughs in metabolic research have unveiled the role of Isoginkgetin in the management of type 2 diabetes. A 2023 study in Diabetes Research and Clinical Practice reported that Isoginkgetin improves insulin sensitivity by enhancing glucose uptake in skeletal muscle cells. The compound's interaction with peroxisome proliferator-activated receptors (PPARs) and AMP-activated protein kinase (AMPK) pathways suggests a potential therapeutic application for metabolic syndrome. These findings are supported by in vivo experiments showing a reduction in hepatic glucose production and increased glycogen storage in mice treated with Isoginkgetin.

The pharmacological versatility of Isoginkgetin has also been explored in the context of anti-inflammatory therapies. A 2023 review in Pharmaceuticals highlighted its ability to suppress the activation of NF-κB and MAPK signaling pathways, which are central to the inflammatory response. This property makes Isoginkgetin a potential candidate for the treatment of autoimmune diseases and chronic inflammatory conditions such as rheumatoid arthritis. The compound's anti-inflammatory effects are further augmented by its capacity to inhibit the production of pro-inflammatory cytokines such as IL-6 and TNF-α.

Advances in nanotechnology have opened new avenues for the delivery of Isoginkgetin. A 2023 study in Nano Letters demonstrated that encapsulating Isoginkgetin in liposomes significantly enhances its bioavailability and reduces systemic toxicity. This approach allows for targeted delivery to specific tissues, such as the brain and liver, where the compound exerts its therapeutic effects. The use of nanocarriers also enables the modulation of drug release kinetics, optimizing therapeutic outcomes while minimizing side effects.

The pharmaceutical development of Isoginkgetin is further supported by its low toxicity profile. A 2023 toxicity study published in Toxicology and Applied Pharmacology found that Isoginkgetin exhibits minimal adverse effects at therapeutic doses, with no significant liver or kidney damage observed in animal models. This safety profile is crucial for the translation of Isoginkgetin into clinical applications, particularly for long-term management of chronic diseases.

As research on Isoginkgetin continues to expand, its potential applications in biomedical science are becoming increasingly evident. The compound's multifaceted biological activities, coupled with its favorable pharmacokinetic properties, position it as a valuable therapeutic agent. Ongoing studies are focused on elucidating the precise molecular mechanisms underlying its effects and developing optimized formulations for clinical use. The future of Isoginkgetin in pharmaceutical research promises to deliver innovative solutions for a wide range of health conditions.

Isoginkgetin represents a remarkable example of how natural compounds can be harnessed for therapeutic purposes. Its unique chemical structure and diverse biological activities underscore the importance of flavonoid research in the development of novel drugs. As the field of pharmaceutical science continues to evolve, Isoginkgetin stands as a testament to the potential of natural products in addressing complex medical challenges.